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Compound of Interest

Compound Name: PF-07238025

Cat. No.: B12376519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of PF-
07238025, a potent branched-chain ketoacid dehydrogenase kinase (BDK) inhibitor, for use in

cell culture applications. Detailed protocols for solubilization, sterilization, and storage are

presented, along with essential data on the compound's chemical properties and its

mechanism of action. The provided information is intended to ensure accurate and reproducible

experimental outcomes.

Introduction
PF-07238025 is a selective inhibitor of branched-chain ketoacid dehydrogenase kinase (BDK),

with an EC50 of 19 nM.[1] By inhibiting BDK, PF-07238025 prevents the phosphorylation and

subsequent inactivation of the branched-chain ketoacid dehydrogenase (BCKDH) complex.

This leads to an increase in the catabolism of branched-chain amino acids (BCAAs), which has

therapeutic implications for various metabolic diseases. Accurate preparation of PF-07238025
stock solutions is critical for in vitro studies investigating its biological effects.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PF-07238025 is provided in the table

below.
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Property Value Source

Molecular Weight 354.42 g/mol [1]

Molecular Formula C₁₉H₁₈N₂O₃S [1]

Appearance Solid [1]

Purity >98% [1]

EC50 19 nM for BDK [1]

Signaling Pathway of PF-07238025
PF-07238025 targets the BDK, a key regulatory enzyme in the BCAA catabolic pathway. The

diagram below illustrates the mechanism of action.
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Start

Weigh PF-07238025

Add DMSO

Vortex/Sonicate to Dissolve

Sterile Filter (0.22 µm)

Aliquot into Sterile Tubes

Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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